N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-(4-phenylphenyl)acetamide

• IUPAC Name: N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-(4-phenylphenyl)acetamide
• InChI: InChI=1S/C25H24N2O2/c1-18(28)27-15-5-8-22-17-23(13-14-24(22)27)26-25(29)16-19-9-11-21(12-10-19)20-6-3-2-4-7-20/h2-4,6-7,9-14,17H,5,8,15-16H2,1H3,(H,26,29)
• InChI Key: XRZPHMCKPQGOQJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCC2=C1C=CC(=C2)NC(=O)CC3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C25H24N2O2
• Molecular Weight: 384.5 g/mol

Description

N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-(4-phenylphenyl)acetamide, also known as AQPA, is a synthetic compound that has been widely studied for its potential use in scientific research. This compound has shown promise in various fields of research, including neuroscience and pharmacology, due to its unique biochemical and physiological effects.

Scientific Research Applications

Structural Insights and Coordination Chemistry

Research has demonstrated the unique spatial orientations and coordination capabilities of certain amide derivatives related to N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-(4-phenylphenyl)acetamide. For example, studies on amide derivatives have highlighted their ability to form tweezer-like geometries and channel-like structures through self-assembly, involving weak C–H⋯π and C–H⋯O interactions. This structural adaptability is crucial for understanding molecular interactions and designing complex molecular architectures (Kalita & Baruah, 2010).

Pharmaceutical and Therapeutic Applications

Several studies have explored the antimalarial, antitubercular, and antimicrobial activities of quinoline derivatives, revealing significant potential in the development of new therapeutic agents. For instance, 2-(Quinolin-4-yloxy)acetamides have been identified as potent inhibitors of Mycobacterium tuberculosis growth, including drug-susceptible and drug-resistant strains, indicating their potential as alternatives for tuberculosis treatment (Pissinate et al., 2016).

Analytical and Sensor Applications

Research into quinoline-based fluorescent sensors has shown the ability of these compounds to act as highly selective sensors for metal ions, such as distinguishing cadmium from zinc ions. This selectivity and sensitivity are essential for developing analytical tools for environmental monitoring and biological applications (Zhou et al., 2012).

Luminescent Properties and Material Science

The synthesis and study of lanthanide complexes with aryl amide ligands, including quinoline derivatives, have contributed to the understanding of luminescent properties for potential use in material sciences. Such complexes have been shown to exhibit bright red fluorescence, making them suitable for applications in optical devices and sensors (Wu et al., 2006).